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Compound of Interest

Compound Name: Ganoderic acid N

Cat. No.: B2562285 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ganoderic acid N is a member of the extensive family of ganoderic acids, which are highly

oxygenated lanostane-type triterpenoids isolated from mushrooms of the Ganoderma genus.

These compounds are a subject of significant scientific interest due to their diverse and potent

biological activities. This technical guide provides a detailed overview of the chemical structure

of Ganoderic acid N, and while specific experimental and quantitative biological data for this

particular acid is limited in publicly available literature, this document outlines the general

methodologies and known biological activities associated with the broader class of ganoderic

acids as a proxy.

Chemical Structure and Properties
Ganoderic acid N is a complex triterpenoid characterized by a lanostane skeleton. Its

chemical properties are detailed in the table below.
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Property Value

Chemical Formula C₃₀H₄₂O₈

IUPAC Name

6-hydroxy-6-{9-hydroxy-2,6,6,11,15-

pentamethyl-5,12,17-

trioxotetracyclo[8.7.0.0²,⁷.0¹¹,¹⁵]heptadec-1(10)-

en-14-yl}-2-methyl-4-oxoheptanoic acid[1]

Isomeric SMILES

CC(CC(=O)CC(C)

(O)C1CC(=O)C2(C)C3=C(C(=O)CC12C)C1(C)

CCC(=O)C(C)(C)C1CC3O)C(O)=O[1]

InChI Key XXHBQOHASACCAP-UHFFFAOYSA-N[1]

CAS Number 294674-12-7

Classification Triterpenoid[1]

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and structural elucidation of

Ganoderic acid N are not extensively documented in publicly available research. However, the

general methodologies employed for other ganoderic acids can be considered representative.

General Isolation and Purification Workflow for
Ganoderic Acids
The isolation of ganoderic acids from Ganoderma species typically involves a multi-step

process to separate these triterpenoids from a complex mixture of fungal metabolites.
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A generalized workflow for the isolation and purification of ganoderic acids.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scielo.br/j/cta/a/cznydpGwwpkpGVbcftNrxzj/abstract/?lang=en
https://www.scielo.br/j/cta/a/cznydpGwwpkpGVbcftNrxzj/abstract/?lang=en
https://www.scielo.br/j/cta/a/cznydpGwwpkpGVbcftNrxzj/abstract/?lang=en
https://www.scielo.br/j/cta/a/cznydpGwwpkpGVbcftNrxzj/abstract/?lang=en
https://www.benchchem.com/product/b2562285?utm_src=pdf-body
https://www.benchchem.com/product/b2562285?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2562285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Elucidation
The definitive structure of ganoderic acids is determined using a combination of spectroscopic

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

determining the carbon-hydrogen framework of the molecule. 2D NMR techniques such as

COSY, HSQC, and HMBC are employed to establish the connectivity between atoms.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides the exact

molecular weight and elemental composition. Fragmentation patterns observed in MS/MS

spectra help to confirm the structure of different parts of the molecule.

Biological Activities and Signaling Pathways of
Ganoderic Acids
While specific in-depth studies on the biological activities of Ganoderic acid N are not widely

available, the broader class of ganoderic acids exhibits a wide range of pharmacological

effects. These activities are often attributed to their ability to modulate various cellular signaling

pathways.

General Biological Activities of Ganoderic Acids
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Biological Activity Description

Anti-cancer

Many ganoderic acids have demonstrated

cytotoxic effects against various cancer cell

lines. They can induce apoptosis (programmed

cell death), inhibit cell proliferation, and prevent

metastasis.[2]

Anti-inflammatory

Ganoderic acids can suppress the production of

pro-inflammatory mediators by inhibiting key

signaling pathways such as NF-κB and MAPK.

Hepatoprotective

Several ganoderic acids have shown protective

effects on the liver against damage induced by

toxins.

Antiviral
Some ganoderic acids have been reported to

exhibit antiviral activity, including against HIV-1.

Hypoglycemic
Certain ganoderic acids may contribute to

lowering blood glucose levels.

Cholesterol-lowering
Some members of this class can inhibit

cholesterol biosynthesis.

Key Signaling Pathways Modulated by Ganoderic Acids
The anti-cancer and anti-inflammatory effects of ganoderic acids are often mediated through

the modulation of critical signaling pathways. The following diagram illustrates a simplified

representation of how ganoderic acids can interfere with the NF-κB signaling pathway, a key

regulator of inflammation and cell survival.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3546526/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2562285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pro-inflammatory Stimuli Cytoplasm

Nucleus

LPS, TNF-α

IKK

Activates

IκBα

Phosphorylates

IκBα-NF-κB
(Inactive)

NF-κB

NF-κB
(Active)

Translocation

IκBα degradation

Ganoderic Acids

Inhibits

DNA

Binds to

Pro-inflammatory
Gene Expression

Promotes

Click to download full resolution via product page

Inhibition of the NF-κB signaling pathway by ganoderic acids.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2562285?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2562285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Ganoderic acid N is a structurally complex triterpenoid with potential for significant biological

activity, consistent with other members of the ganoderic acid family. While detailed research

specifically focused on Ganoderic acid N is currently limited, the established methodologies

for the isolation, characterization, and biological evaluation of other ganoderic acids provide a

solid framework for future investigations. Further research is warranted to fully elucidate the

specific pharmacological profile of Ganoderic acid N and to explore its therapeutic potential.

This will require dedicated efforts to isolate sufficient quantities of the pure compound for

comprehensive in vitro and in vivo studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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